Cas no 874766-81-1 (4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol)
874766-81-1 structure
Product Name:4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol
CAS No:874766-81-1
MF:C10H7BrN2S
MW:267.144979715347
MDL:MFCD01940449
CID:1905952
Update Time:2025-04-21
4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol Chemical and Physical Properties
Names and Identifiers
-
- 6-(3-bromophenyl)-1H-pyrimidine-2-thione
- 4-(3-Bromophenyl)pyrimidine-2-thiol
- 6-(3-broMophenyl)-1,2-dihydropyriMidine-2-thione
- 4-(3-Bromophenyl)pyrimidine-2(1H)-thione
- 4-(3-BROMO-PHENYL)-PYRIMIDINE-2-THIOL
- AK174335
- 6-(3-Bromophenyl)pyrimidine-2(1H)-thione
- 4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol
-
- MDL: MFCD01940449
- Inchi: 1S/C10H7BrN2S/c11-8-3-1-2-7(6-8)9-4-5-12-10(14)13-9/h1-6H,(H,12,13,14)
- InChI Key: ZTGRVGZIABYSCD-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1=CC=NC(N1)=S
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 299
- Topological Polar Surface Area: 56.5
Experimental Properties
- Boiling Point: 386.1±52.0°C at 760 mmHg
4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IU330-100mg |
4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol |
874766-81-1 | 97% | 100mg |
321CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IU330-250mg |
4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol |
874766-81-1 | 97% | 250mg |
663CNY | 2021-05-08 | |
| AstaTech | 31328-0.25/G |
4-(3-BROMO-PHENYL)-PYRIMIDINE-2-THIOL |
874766-81-1 | 97% | 0.25g |
$288 | 2023-09-17 | |
| AstaTech | 31328-1/G |
4-(3-BROMO-PHENYL)-PYRIMIDINE-2-THIOL |
874766-81-1 | 97% | 1/G |
$721 | 2022-06-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IU330-200mg |
4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol |
874766-81-1 | 97% | 200mg |
441.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IU330-50mg |
4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol |
874766-81-1 | 97% | 50mg |
176.0CNY | 2021-07-12 | |
| Chemenu | CM255486-1g |
4-(3-Bromophenyl)pyrimidine-2(1H)-thione |
874766-81-1 | 97% | 1g |
$542 | 2021-08-04 | |
| Ambeed | A234268-100mg |
4-(3-Bromophenyl)pyrimidine-2(1H)-thione |
874766-81-1 | 97% | 100mg |
$50.0 | 2024-08-02 | |
| Ambeed | A234268-250mg |
4-(3-Bromophenyl)pyrimidine-2(1H)-thione |
874766-81-1 | 97% | 250mg |
$31.0 | 2023-09-02 | |
| Ambeed | A234268-1g |
4-(3-Bromophenyl)pyrimidine-2(1H)-thione |
874766-81-1 | 97% | 1g |
$82.0 | 2023-09-02 |
4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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